Cas no 1803704-55-3 (2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine
• CAS No: 1803704-55-3
• MF: C₇H₆F₂I₂N₂
• MW: 409.941692829132
• CID: 4851691
• Update Time: 2025-10-30

2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine

• Inchi： 1S/C7H6F2I2N2/c8-7(9)6-3(10)1-5(11)13-4(6)2-12/h1,7H,2,12H2
• InChI Key： JRBNMAQZMBNDDU-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CN)C=1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine

2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine: A Promising Compound in Medicinal Chemistry

2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine (CAS No. 1803704-55-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties.

The molecular structure of 2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine is characterized by the presence of an aminomethyl group, a difluoromethyl substituent, and two iodine atoms. These functional groups contribute to the compound's chemical stability and biological activity. The aminomethyl group can participate in hydrogen bonding and other interactions with biological targets, while the difluoromethyl substituent enhances lipophilicity and metabolic stability. The iodine atoms provide additional steric and electronic effects that can influence the compound's binding affinity and selectivity.

Recent studies have explored the potential of 2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine in various therapeutic areas. One notable application is its use as a potential antiviral agent. Research has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes or host cell factors.

In addition to its antiviral properties, 2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. Further research is needed to elucidate the exact molecular targets and mechanisms responsible for these effects.

The pharmacokinetic properties of 2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine have also been studied to assess its suitability as a therapeutic agent. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral medication.

Safety and toxicity assessments are crucial steps in the drug development process. Preliminary studies on 2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine have indicated that it has a favorable safety profile at therapeutic doses. However, more comprehensive toxicology studies are required to fully evaluate its long-term safety and potential side effects.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine involves several well-established chemical reactions. The key steps include the formation of the pyridine ring, introduction of the difluoromethyl group, and subsequent functionalization with the aminomethyl and iodine substituents. Optimizing these synthetic routes can improve yield and purity, making large-scale production more feasible.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-4,6-diiodopyridine (CAS No. 1803704-55-3) represents a promising compound with diverse therapeutic potential. Its unique structural features contribute to its biological activity and pharmacological properties. Ongoing research continues to explore its applications in antiviral and anticancer therapies, as well as other areas of medicinal chemistry. As more data becomes available from preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.